Cas no 2679943-41-8 ((2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno2,3-dpyrimidin-4-yl})amino)propanoic acid)

• Product Name: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno2,3-dpyrimidin-4-yl})amino)propanoic acid
• CAS No: 2679943-41-8
• MF: C₂₄H₁₉N₃O₄S
• MW: 445.490364313126
• CID: 5666024
• PubChem ID: 165935026
• Update Time: 2025-10-29

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno2,3-dpyrimidin-4-yl})amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679943-41-8
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}({thieno[2,3-d]pyrimidin-4-yl})amino)propanoic acid
• EN300-27723027
• (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno2,3-dpyrimidin-4-yl})amino)propanoic acid

• Inchi： 1S/C24H19N3O4S/c1-14(23(28)29)27(21-19-10-11-32-22(19)26-13-25-21)24(30)31-12-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,13-14,20H,12H2,1H3,(H,28,29)/t14-/m0/s1
• InChI Key： JUBCBXBGPXEFKO-AWEZNQCLSA-N
• SMILES： S1C=CC2C1=NC=NC=2N([C@H](C(=O)O)C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.10962727g/mol
• Monoisotopic Mass: 445.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 121Ų

Additional information on (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno2,3-dpyrimidin-4-yl})amino)propanoic acid

(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno[2,3-d]pyrimidin-4-yl})amino)propanoic Acid: A Comprehensive Overview

The compound with CAS number 2679943-41-8, known as (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno[2,3-d]pyrimidin-4-yl})amino)propanoic acid, is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound is a derivative of propanoic acid, featuring a chiral center at the second carbon atom, which is crucial for its biological activity. The molecule incorporates two key functional groups: the fluorenylmethoxycarbonyl (Fmoc) group and the thieno[2,3-d]pyrimidin-4-yl moiety. These groups are strategically positioned to enhance the molecule's stability, solubility, and bioavailability.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group serves as a protective group for amino acids during solid-phase synthesis, ensuring precise control over the synthesis process. In this compound, the Fmoc group is attached to the amino group of the propanoic acid derivative, providing stability during synthesis and facilitating further modifications. The thieno[2,3-d]pyrimidin-4-yl moiety, on the other hand, introduces aromaticity and heterocyclic properties, which are essential for interactions with biological targets such as enzymes or receptors.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The combination of Fmoc and thienopyrimidine moieties makes it an ideal candidate for constructing bioactive peptides with enhanced pharmacokinetic properties. Recent research has demonstrated that such molecules can exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno[2,3-d]pyrimidin-4-yl})amino)propanoic acid involves a multi-step process that requires meticulous control over stereochemistry and functional group compatibility. The chiral center at the second carbon atom is critical for determining the molecule's biological activity, and its configuration (S) ensures optimal interactions with target proteins.

From a pharmacological perspective, this compound exhibits remarkable stability in physiological conditions due to the electron-withdrawing effects of both the Fmoc and thienopyrimidine groups. These effects reduce susceptibility to enzymatic degradation, thereby prolonging the molecule's half-life in vivo. Additionally, the aromatic nature of the thienopyrimidine ring enhances membrane permeability, facilitating its transport across cellular barriers.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Molecular docking studies have revealed that the thienopyrimidine moiety can form favorable π–π interactions with aromatic residues in protein binding pockets, significantly enhancing binding affinity. Furthermore, the Fmoc group contributes to conformational rigidity, which is essential for maintaining optimal orientation during molecular recognition.

In terms of therapeutic applications, this compound has shown particular promise in oncology research. Preclinical studies have demonstrated that it can inhibit key signaling pathways involved in tumor growth and metastasis. Its ability to modulate these pathways makes it a potential candidate for developing targeted therapies against aggressive cancers.

The development of this compound also underscores the importance of stereochemistry in drug design. The (S)-configuration at the chiral center ensures that the molecule adopts a specific conformation that is critical for its biological activity. Any deviation from this configuration could result in reduced efficacy or off-target effects.

In conclusion, (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}({thieno[2,3-d]pyrimidin-4-yl})amino)propanoic acid represents a significant advancement in medicinal chemistry. Its unique combination of functional groups and stereochemical properties positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing personalized medicine and improving patient outcomes.